2-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)-N-[2-(5-methoxy-2-methyl-1H-indol-3-yl)ethyl]acetamide

• Molecular Formula: C19H23N5O4
• Molecular Weight: 385.4 g/mol
• IUPAC Name: 2-(3,5-dimethyl-4-nitropyrazol-1-yl)-N-[2-(5-methoxy-2-methyl-1H-indol-3-yl)ethyl]acetamide
• InChI: InChI=1S/C19H23N5O4/c1-11-15(16-9-14(28-4)5-6-17(16)21-11)7-8-20-18(25)10-23-13(3)19(24(26)27)12(2)22-23/h5-6,9,21H,7-8,10H2,1-4H3,(H,20,25)
• InChI Key: SYKOZMDOUFJZJD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C2=C(N1)C=CC(=C2)OC)CCNC(=O)CN3C(=C(C(=N3)C)[N+](=O)[O-])C

Description

is a chemical compound with the following structure:

2-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)-N-[2-(5-methoxy-2-methyl-1H-indol-3-yl)ethyl]acetamide: $$\text{C}_9\text{H}_{13}\text{N}_3\text{O}_4$$C9​H13​N3​O4​

.
• It belongs to the class of pyrazole derivatives and contains both a pyrazole ring and an indole moiety.
• The compound’s systematic name is ethyl 2-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)acetate .

Preparation Methods

Synthetic Routes:

Industrial Production:

Chemical Reactions Analysis

Common Reagents and Conditions:

Major Products:

Scientific Research Applications

Biology and Medicine:

Mechanism of Action

• The exact mechanism of action for this compound is context-dependent and would require specific studies.
• Potential molecular targets and pathways could involve interactions with cellular receptors or enzymatic processes.

Comparison with Similar Compounds

Similar Compounds:

Remember that this compound’s detailed biological effects and applications would require further research and experimentation.